![molecular formula C19H20Cl2N2O3 B2692159 2-(4-Chlorophenoxy)-1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one CAS No. 2034250-23-0](/img/structure/B2692159.png)
2-(4-Chlorophenoxy)-1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one
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Description
2-(4-Chlorophenoxy)-1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C19H20Cl2N2O3 and its molecular weight is 395.28. The purity is usually 95%.
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Scientific Research Applications
Chlorophenols in Municipal Solid Waste Incineration
Abstract : Chlorophenols (CPs) were once widely used as chemicals and intermediates before being phased out from most applications due to environmental concerns. They are cited as major precursors of dioxins in chemical and thermal processes, including Municipal Solid Waste Incineration (MSWI). This review summarizes concentration values of CPs, other potential precursors, and dioxins in MSWI and their Air Pollution Control Devices (APCDs), finding correlations between CP and chlorobenzene concentrations. CPs, as products of incomplete combustion, may also be generated through oxidative conversion, de novo synthesis, or hydrolysis, among other pathways. Numerous studies have used CPs as precursors related to PCDD/F formation, indicating a significant rate of formation compared to alternative routes. The review briefly discusses CP concentrations, rate values, and reaction pathways, suggesting a unified pathway for CP involvement in de novo synthesis and precursor routes (Peng et al., 2016).
Toxic Effects of Chlorophenols in Fish
Abstract : Chlorophenols (CPs) are ubiquitous environmental contaminants from agricultural and industrial wastewater. They accumulate in organisms through food chains, leading to toxic effects on aquatic life. This review focuses on CP toxicity in fish, including oxidative stress, immune system alteration, endocrine disruption, and potential carcinogenic effects. CPs cause toxicity directly or through their metabolic products, highlighting the need for understanding the epigenetic mechanisms underlying CP toxicity (Ge et al., 2017).
Mechanisms for PCDD/Fs Formation
Abstract : The formation, chlorination, dechlorination, and destruction of polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs) are critical for understanding their environmental impact. This review examines the mechanisms governing PCDD/Fs formation in combustion systems, emphasizing the role of chlorination patterns in determining PCDD/F emissions. The review identifies gaps in understanding and suggests further research to develop reliable mechanistic models for understanding PCDD/F formation (Altarawneh et al., 2009).
properties
IUPAC Name |
2-(4-chlorophenoxy)-1-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-2-methylpropan-1-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H20Cl2N2O3/c1-19(2,26-14-5-3-13(20)4-6-14)18(24)23-10-8-15(12-23)25-17-7-9-22-11-16(17)21/h3-7,9,11,15H,8,10,12H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXTIXQDEQKXGPM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCC(C1)OC2=C(C=NC=C2)Cl)OC3=CC=C(C=C3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2N2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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